Cas no 1072946-52-1 (5-Chloro-2-cyanophenylboronic Acid)

• Product Name: 5-Chloro-2-cyanophenylboronic Acid
• CAS No: 1072946-52-1
• MF: C₇H₅BClNO₂
• MW: 181.384100675583
• MDL: MFCD10696673
• CID: 829014
• PubChem ID: 46738934
• Update Time: 2025-10-30

5-Chloro-2-cyanophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-2-cyanophenyl)boronic acid
• 5-Chloro-2-cyanophenylboronic acid
• AKOS006305065
• 1072946-52-1
• R10035
• 5-CHLORO-2-CYANOBENZENEBORONIC ACID
• DTXSID50674578
• CS-0044871
• DS-17415
• SCHEMBL14120552
• EN300-7377584
• (5-Chloro-2-cyanophenyl)boronicacid
• MFCD10696673
• AB57893
• JXIINQQPEHZQAY-UHFFFAOYSA-N
• 5-Chloro-2-cyanophenylboronic Acid

• MDL： MFCD10696673
• Inchi： 1S/C7H5BClNO2/c9-6-2-1-5(4-10)7(3-6)8(11)12/h1-3,11-12H
• InChI Key： JXIINQQPEHZQAY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#N)=C(B(O)O)C=1

Computed Properties

• Exact Mass: 181.01000
• Monoisotopic Mass: 181.0101863 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 181.38
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.53 g/l) (25 º C),
• PSA: 64.25000
• LogP: -0.10852

Additional information on 5-Chloro-2-cyanophenylboronic Acid

Introduction to 5-Chloro-2-cyanophenylboronic Acid (CAS No. 1072946-52-1)

5-Chloro-2-cyanophenylboronic Acid (CAS No. 1072946-52-1) is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials chemistry. This compound, characterized by its chloro and cyano substituents on a phenyl ring, serves as a crucial intermediate in the synthesis of various high-value chemicals. Its unique structural features make it particularly valuable in cross-coupling reactions, which are fundamental to modern drug development and material science.

The boronic acid functional group in 5-Chloro-2-cyanophenylboronic Acid imparts reactivity that is highly sought after in Suzuki-Miyaura coupling reactions. These reactions are pivotal in constructing carbon-carbon bonds, enabling the synthesis of complex organic molecules. The presence of both the chloro and cyano groups enhances the compound's versatility, allowing for further functionalization and integration into diverse molecular architectures.

In recent years, advancements in medicinal chemistry have highlighted the importance of boronic acid derivatives in drug discovery. The ability to precisely modulate molecular structures using compounds like 5-Chloro-2-cyanophenylboronic Acid has led to the development of novel therapeutic agents with improved efficacy and reduced side effects. The compound's role in constructing biaryl frameworks, which are common motifs in many pharmaceuticals, underscores its significance.

One of the most compelling applications of 5-Chloro-2-cyanophenylboronic Acid is in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have leveraged this compound to develop inhibitors of kinases and other enzymes involved in cancer metabolism. The cyano group, in particular, has been shown to enhance binding affinity by forming hydrogen bonds or participating in π-stacking interactions with biological targets.

The pharmaceutical industry has also explored the use of 5-Chloro-2-cyanophenylboronic Acid in the development of targeted radioligands for positron emission tomography (PET) imaging. Boron-containing compounds are well-suited for PET imaging due to their ability to accumulate selectively in tumor tissues. By incorporating this boronic acid derivative into radioligands, clinicians can achieve high-resolution imaging of disease progression and treatment response.

From a materials science perspective, 5-Chloro-2-cyanophenylboronic Acid has been utilized in the fabrication of organic electronic devices. Its ability to participate in cross-coupling reactions allows for the creation of conjugated polymers with tailored electronic properties. These polymers are used in organic light-emitting diodes (OLEDs), solar cells, and other advanced technologies where precise control over molecular structure is essential.

The synthesis of 5-Chloro-2-cyanophenylboronic Acid typically involves multi-step organic transformations starting from readily available precursors. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers can access this compound with minimal impurities. Recent innovations in catalytic systems have further streamlined its production, making it more accessible for industrial applications.

Ongoing research continues to uncover new applications for 5-Chloro-2-cyanophenylboronic Acid, particularly in the realm of green chemistry. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. By integrating principles of green chemistry into its production, the pharmaceutical and chemical industries can achieve greater efficiency while adhering to environmental regulations.

The future prospects for 5-Chloro-2-cyanophenylboronic Acid are promising, with ongoing studies exploring its potential in nanotechnology and drug delivery systems. Its unique reactivity and structural features make it an ideal candidate for developing novel nanomaterials that can enhance drug delivery or serve as diagnostic tools. As research progresses, it is likely that this compound will find even broader applications across multiple scientific disciplines.